Cas no 729590-69-6 (Ethyl 2-Bromo-4,5,6,7-tetrahydrobenzodthiazole-4-carboxylate)

Ethyl 2-Bromo-4,5,6,7-tetrahydrobenzodthiazole-4-carboxylate structure
729590-69-6 structure
Product Name:Ethyl 2-Bromo-4,5,6,7-tetrahydrobenzodthiazole-4-carboxylate
CAS No:729590-69-6
MF:C10H12BrNO2S
MW:290.176780700684
MDL:MFCD22565626
CID:1028375
PubChem ID:57432003
Update Time:2025-04-20

Ethyl 2-Bromo-4,5,6,7-tetrahydrobenzodthiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-bromo-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxylate
    • 2-BroMo-4,5,6,7-tetrahydro-benzothiazole-4-carboxylic acid ethyl ester
    • ethyl 2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylate
    • SCHEMBL3929167
    • DTXSID60726390
    • EN300-3384392
    • 2-Bromo-4,5,6,7-tetrahydrobenzothiazole-4-carboxylic acid ethyl ester
    • 729590-69-6
    • Ethyl2-bromo-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxylate
    • BS-29373
    • G10172
    • DB-108745
    • Ethyl 2-Bromo-4,5,6,7-tetrahydro-benzothiazole-4-carboxylate
    • Ethyl 2-Bromo-4,5,6,7-tetrahydrobenzodthiazole-4-carboxylate
    • MDL: MFCD22565626
    • Inchi: 1S/C10H12BrNO2S/c1-2-14-9(13)6-4-3-5-7-8(6)12-10(11)15-7/h6H,2-5H2,1H3
    • InChI Key: GVFHKLWRMWXOLM-UHFFFAOYSA-N
    • SMILES: BrC1=NC2=C(CCCC2C(=O)OCC)S1

Computed Properties

  • Exact Mass: 288.97721g/mol
  • Monoisotopic Mass: 288.97721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 67.4Ų

Ethyl 2-Bromo-4,5,6,7-tetrahydrobenzodthiazole-4-carboxylate Pricemore >>

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